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Compound Focus: Cyclohexanehexone

CAS No.: 527-31-1

Cat. No.: S749526

The structural identity of "cyclohexanehexone octahydrate" was resolved through modern analytical

techniques, which confirmed it is the geminal diol hydrate.

e Synthesis and Dehydration: A key 2021 study detailed a bulk synthesis method for the true neutral
Ce0O6 molecule by dehydrating the Ce(OH)12:2H20 material. This process aimed to remove the water
molecules and hydroxyl groups to achieve the elusive hexaketone structure, if only transiently [1].

e Mass Spectrometry Analysis: The researchers used a specialized electrospray ionization mass
spectrometry (ESI-MS) setup within a glovebox to handle the compound's high sensitivity. They
successfully detected the CéOes molecule in the form of its deprotonated ion, CeOeH™ [1].

e Tandem MS (MSn) Fragmentation: To confirm the structure, they performed tandem mass
spectrometry. The CeOsH™ ion showed consecutive losses of carbon monoxide (CO) molecules,
a fragmentation pattern that is characteristic of the polyketone structure and provides strong evidence
for the existence of the CsOe ring [1].

e Historical Context via X-ray Diffraction: Earlier work using X-ray crystallography definitively
showed that the crystalline solid sold as "cyclohexanehexone octahydrate" has a molecular
structure of dodecahydroxycyclohexane dihydrate, where each carbon atom on the ring is bonded
to two hydroxyl groups (geminal diol) [2].

The following diagram illustrates the experimental workflow used to confirm the structure of the elusive

Ce06 molecule.
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Experimental workflow for confirming CeOs structure via dehydration and mass spectrometry [1].
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Practical Information for Researchers

For scientists working with this compound in the lab, here are the key physical properties and handling

guidelines for the commercially available material.

Property Value / Description
Physical Beige to grey-brown powder [3].
Form

Melting Point 90 - 93 °C (with decomposition) [4].

Boiling Point  344.7 + 25.0 °C (Predicted) [3].

Density 1.967 + 0.06 g/cm?3 (Predicted) [3].

Storage Store in a refrigerator [3] [4]. Keep container tightly closed [5].

Hazard Xn (Harmful) [4].

Codes

Common Preparation of hexaazatriphenylenehexacarbonitrile; used as a pharmaceutical
Uses intermediate [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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